4-Chloro-5-(2-thienyl)thieno[2,3-d]pyrimidine
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Overview
Description
4-Chloro-5-(2-thienyl)thieno[2,3-d]pyrimidine is an organic compound belonging to the class of heterocyclic compounds. It is a five-membered ring containing two nitrogen atoms and three sulfur atoms. It is a reactive compound that has been used in the synthesis of various organic compounds. It has also been used for its biological activity in various scientific research applications.
Scientific Research Applications
Synthesis and Derivative Formation
Research has demonstrated the synthesis of various derivatives of thieno[2,3-d]pyrimidine, including 4-Chloro derivatives, by employing phosphorus oxychloride and reacting with nucleophilic reagents. This process has led to the creation of 4-methoxy-, 4-alkylamino-, and 4-dialkylamino substituted thieno[2,3-d]pyrimidines, highlighting a versatile approach for derivative synthesis (Grinev & Kaplina, 1985). Additionally, certain derivatives have been found to undergo thermal rearrangement, showcasing the compound's utility in organic synthesis and chemical transformations.
Potential Biological Activities
A significant portion of research on 4-Chloro-5-(2-thienyl)thieno[2,3-d]pyrimidine derivatives has focused on their biological activities. Novel amino acids and imidazoles containing the thieno[2,3-d]pyrimidine moiety have shown promising radioprotective and antitumor activities. These findings suggest that the structural modification of thieno[2,3-d]pyrimidine can lead to compounds with significant biological importance (Alqasoumi et al., 2009).
Amplification of Biological Agents
Derivatives of this compound have been explored for their role in amplifying the effects of biological agents like phleomycin. This research suggests potential applications in enhancing the efficacy of existing therapeutic agents through chemical modification, providing a novel approach to drug development (Brown, Cowden, & Strekowski, 1982).
Antibacterial and Anti-Inflammatory Properties
Recent studies have synthesized new thienopyrimidine derivatives, testing them as antimicrobial and anti-inflammatory agents. These compounds have shown significant activity against fungi, bacteria, and inflammation, indicating the compound's potential as a scaffold for developing new therapeutic agents (Tolba et al., 2018).
Safety and Hazards
properties
IUPAC Name |
4-chloro-5-thiophen-2-ylthieno[2,3-d]pyrimidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5ClN2S2/c11-9-8-6(7-2-1-3-14-7)4-15-10(8)13-5-12-9/h1-5H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNWBUFWVNCUUKY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CSC3=C2C(=NC=N3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5ClN2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80352812 |
Source
|
Record name | 4-chloro-5-(2-thienyl)thieno[2,3-d]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80352812 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
189681-04-7 |
Source
|
Record name | 4-chloro-5-(2-thienyl)thieno[2,3-d]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80352812 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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